N-(3,4-dihydro-2H-pyran-2-ylmethyl)spiro[3.4]octan-3-amine

• IUPAC Name: N-(3,4-dihydro-2H-pyran-2-ylmethyl)spiro[3.4]octan-3-amine
• InChI: InChI=1S/C14H23NO/c1-4-10-16-12(5-1)11-15-13-6-9-14(13)7-2-3-8-14/h4,10,12-13,15H,1-3,5-9,11H2
• InChI Key: ZHPMGCSPWZXOPE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CCC2NCC3CCC=CO3
• Molecular Formula: C14H23NO
• Molecular Weight: 221.34 g/mol

Description

N-(3,4-dihydro-2H-pyran-2-ylmethyl)spiro[34]octan-3-amine is a complex organic compound that features a spirocyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,4-dihydro-2H-pyran-2-ylmethyl)spiro[3.4]octan-3-amine typically involves multiple steps, starting with the preparation of 3,4-dihydro-2H-pyran. This intermediate can be synthesized through the hydrogenation of pyran or via the oxa-6π-electrocyclization of dienones

Industrial Production Methods

Industrial production methods for this compound are not well-documented, likely due to its specialized nature and limited commercial demand. the general principles of organic synthesis, such as the use of catalysts and optimization of reaction conditions, would apply to scale up the production process.

Chemical Reactions Analysis

Types of Reactions

N-(3,4-dihydro-2H-pyran-2-ylmethyl)spiro[3.4]octan-3-amine can undergo various types of chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can reduce double bonds or other functional groups.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are optimized based on the desired outcome.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield hydroxyl or carbonyl derivatives, while substitution reactions could introduce a variety of functional groups.

Scientific Research Applications

N-(3,4-dihydro-2H-pyran-2-ylmethyl)spiro[3.4]octan-3-amine has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Medicine: Investigated for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of N-(3,4-dihydro-2H-pyran-2-ylmethyl)spiro[3.4]octan-3-amine involves its interaction with specific molecular targets. These interactions can modulate biological pathways, leading to various effects. The exact molecular targets and pathways are subjects of ongoing research and may vary depending on the specific application.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other spirocyclic amines and derivatives of 3,4-dihydro-2H-pyran. Examples include:

• Spiro[3.4]octane derivatives
• 3,4-dihydro-2H-pyran derivatives

Uniqueness

N-(3,4-dihydro-2H-pyran-2-ylmethyl)spiro[3.4]octan-3-amine is unique due to its specific spirocyclic structure and the presence of both pyran and amine functionalities.